Cas no 2386317-46-8 (2,2-Dimethoxy-6-azaspiro[3.5]nonane)

• Product Name: 2,2-Dimethoxy-6-azaspiro[3.5]nonane
• CAS No: 2386317-46-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6438935
• PubChem ID: 165942030
• Update Time: 2025-10-25

2,2-Dimethoxy-6-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethoxy-6-azaspiro[3.5]nonane
• EN300-6495110
• AKOS040806492
• 2386317-46-8
• 2,2-Dimethoxy-6-azaspiro[3.5]nonane

• Inchi： 1S/C10H19NO2/c1-12-10(13-2)6-9(7-10)4-3-5-11-8-9/h11H,3-8H2,1-2H3
• InChI Key： UVXOHTUNZKFEPM-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2(CNCCC2)C1)OC

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 2,2-Dimethoxy-6-azaspiro[3.5]nonane

Recent Advances in the Study of 2,2-Dimethoxy-6-azaspiro[3.5]nonane (CAS: 2386317-46-8)

The compound 2,2-Dimethoxy-6-azaspiro[3.5]nonane (CAS: 2386317-46-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic scaffold is characterized by its rigid three-dimensional structure, which makes it an attractive candidate for drug discovery, particularly in the development of novel small-molecule inhibitors and modulators of biological targets.

Recent studies have focused on the synthesis and functionalization of 2,2-Dimethoxy-6-azaspiro[3.5]nonane to explore its utility in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a multi-step process involving key intermediates. The researchers highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in drug development.

In another groundbreaking study, researchers investigated the biological activity of derivatives of 2,2-Dimethoxy-6-azaspiro[3.5]nonane against a panel of cancer cell lines. The results indicated that certain derivatives exhibited potent inhibitory effects on tumor cell proliferation, with IC50 values in the low micromolar range. Mechanistic studies suggested that these compounds may act by modulating key signaling pathways involved in cell cycle regulation and apoptosis.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of 2,2-Dimethoxy-6-azaspiro[3.5]nonane derivatives with various protein targets. These studies have identified potential lead compounds for further optimization, particularly in the context of neurodegenerative diseases and infectious diseases.

The versatility of the 2,2-Dimethoxy-6-azaspiro[3.5]nonane scaffold has also been explored in the development of prodrugs and drug delivery systems. Recent advances in formulation technologies have enabled the incorporation of this compound into nanoparticles and liposomes, enhancing its bioavailability and targeted delivery to diseased tissues.

In conclusion, 2,2-Dimethoxy-6-azaspiro[3.5]nonane (CAS: 2386317-46-8) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research is expected to further elucidate its pharmacological properties and expand its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in preclinical models of various diseases.